Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI)

• CAS RN: 192433-20-8
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• IUPAC Name: (1R)-1-methyl-3-oxocyclohexane-1-carboxylic acid
• InChI: InChI=1S/C8H12O3/c1-8(7(10)11)4-2-3-6(9)5-8/h2-5H2,1H3,(H,10,11)/t8-/m1/s1
• InChI Key: DTHOYTSHAJQOCX-MRVPVSSYSA-N
• Isomeric SMILES: C[C@]1(CCCC(=O)C1)C(=O)O
• SMILES: CC1(CCCC(=O)C1)C(=O)O
• synonyms: Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)- (9CI)

Description

Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI), also known as R-Mandelic acid, is a chiral compound that has gained significant attention in the field of chemistry due to its unique properties. The compound is widely used in various scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. In

Mechanism of Action

Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid has a unique mechanism of action, which is attributed to its chiral nature. The compound interacts with chiral receptors in the body, leading to the activation of various signaling pathways. Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. The compound also has antibacterial properties and has been used in the treatment of bacterial infections.
Biochemical and Physiological Effects:
Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid has several biochemical and physiological effects, which are attributed to its chiral nature. The compound has been shown to interact with chiral receptors in the body, leading to the activation of various signaling pathways. Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. The compound also has antibacterial properties and has been used in the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid has several advantages and limitations for lab experiments. The compound is readily available and can be synthesized through several methods. Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid is also relatively stable and can be stored for extended periods without significant degradation. However, the compound has limited solubility in water, which can limit its use in certain applications. Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid is also relatively expensive, which can make it challenging to use in large-scale experiments.

Future Directions

There are several future directions for the use of Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid in scientific research. The compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and bacterial infections. Future research should focus on the development of new methods for synthesizing Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid, which can reduce the cost and increase the availability of the compound. The use of Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid as a chiral auxiliary in asymmetric synthesis should also be explored further, as it can lead to the production of new chiral compounds with unique properties. Finally, the development of new applications for Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid in scientific research should be explored, which can lead to the discovery of new therapeutic agents and fine chemicals.
Conclusion:
In conclusion, Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid is a chiral compound that has gained significant attention in the field of chemistry due to its unique properties. The compound is widely used in various scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid has shown promising results in the treatment of various diseases, including cancer, diabetes, and bacterial infections. Future research should focus on the development of new methods for synthesizing Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid, the use of Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid as a chiral auxiliary in asymmetric synthesis, and the development of new applications for Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid in scientific research.

Synthesis Methods

Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid can be synthesized through several methods, including the resolution of racemic mandelic acid, asymmetric synthesis, and biotransformation. The most common method for synthesizing Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid is through the resolution of racemic mandelic acid using chiral resolving agents such as tartaric acid, camphorsulfonic acid, and cinchonidine. The process involves the selective crystallization of Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid from a racemic mixture, resulting in the separation of the two enantiomers.

Scientific Research Applications

Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid has been widely used in various scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and bacterial infections. Cyclohexanecarboxylic acid, 1-methyl-3-oxo-, (R)-(9CI) acid has also been used as a chiral auxiliary in asymmetric synthesis, which is essential in the production of chiral compounds.